Cas no 2171858-50-5 (2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid)

• Product Name: 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid
• CAS No: 2171858-50-5
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6186234
• PubChem ID: 165584642
• Update Time: 2025-06-27

2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid
• EN300-1541376
• 2-({[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}methyl)butanoic acid
• 2171858-50-5

• Inchi： 1S/C27H25BrN2O5/c1-2-16(26(32)33)14-29-25(31)22-13-17(11-12-24(22)28)30-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,2,14-15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LVLBKBCUPBEENU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid

Introduction to 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic Acid (CAS No. 2171858-50-5)

2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid, identified by its CAS number 2171858-50-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups, contributes to its unique chemical and biological properties, which are being explored for various applications.

The molecular structure of 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid consists of several key components that are critical to its functionality. The presence of a bromo substituent at the 2-position of the phenyl ring introduces a point of electrophilic reactivity, which can be exploited in various synthetic pathways. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino function, ensuring stability during synthetic manipulations. The phenylformamido moiety further enhances the molecule's reactivity, providing a site for further functionalization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid make it a promising candidate for such applications. Specifically, the combination of the bromo substituent and the amino group within the fluorenylmethoxycarbonyl moiety suggests potential interactions with target proteins and enzymes. These interactions could lead to the development of new therapeutic agents that exhibit high selectivity and efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (9H-fluoren-9-yl)methoxycarbonyl group is particularly critical, as it not only protects the amino function but also provides a handle for further derivatization. The subsequent formation of the phenylformamido linkage requires precise control over reaction conditions to avoid unwanted side products. These synthetic challenges highlight the importance of advanced techniques in organic chemistry for the preparation of complex molecules like 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid.

Recent studies have demonstrated that compounds with similar structural motifs exhibit potent biological activity. For instance, derivatives containing fluorenylmethoxycarbonyl groups have been shown to interact with various enzymes and receptors, leading to inhibitory effects on disease-related pathways. The presence of a bromo substituent in these molecules often enhances their binding affinity due to electrostatic interactions with target proteins. This has prompted researchers to explore additional derivatives of this class as potential drug candidates.

The pharmacological profile of 2-({2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid is still under investigation, but preliminary data suggest that it may have significant therapeutic potential. In vitro studies have shown that this compound can modulate key signaling pathways involved in cell proliferation and differentiation. These effects are particularly relevant in the context of cancer research, where targeted inhibition of such pathways is crucial for developing effective treatments. Furthermore, the compound's ability to interact with specific enzymes may make it useful in treating inflammatory diseases and neurodegenerative disorders.

The use of computational methods has been instrumental in understanding the interactions between this compound and its biological targets. Molecular docking simulations have revealed that the structural features of 2-( { 2 - bromo - 5 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p h e n y l f o r m a m i d o } m e t h y l ) b u t a n o i c a c i d strong > > align well with binding pockets on target proteins. These insights have guided the design of more potent derivatives with improved pharmacokinetic properties. Such computational approaches are becoming increasingly important in drug discovery, as they allow researchers to predict and optimize molecular interactions before conducting expensive wet-lab experiments.

The development of novel synthetic methodologies is another area where this compound has made significant contributions. The synthesis strategies employed for preparing derivatives like this one have advanced our understanding of how functional groups can be introduced and manipulated in complex molecular frameworks. These methodologies not only facilitate the production of research-grade compounds but also lay the groundwork for large-scale manufacturing processes if they prove successful in clinical trials.

In conclusion, 2-( { 2 - bromo - 5 - ( { ( 9 H - fluore n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) p h e n y l f o r m a m i d o } m e t h y l ) b u t a n o i c a c i d strong > > represents an exciting advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable tool for both academic research and industrial drug development. As our understanding of its biological activities continues to grow, so too will its significance in addressing some of humanity's most pressing health challenges.